molecular formula C18H27N3O4 B5405504 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-hydroxyethyl)-N-methylacetamide

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-hydroxyethyl)-N-methylacetamide

Cat. No.: B5405504
M. Wt: 349.4 g/mol
InChI Key: LJXOOJZQHNLGBG-UHFFFAOYSA-N
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Description

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-hydroxyethyl)-N-methylacetamide, also known as EACA, is a synthetic compound that has been widely used in scientific research. EACA is a derivative of the amino acid lysine and belongs to the family of antifibrinolytic agents.

Mechanism of Action

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-hydroxyethyl)-N-methylacetamide works by inhibiting the activity of plasmin, a proteolytic enzyme that breaks down blood clots. By preventing the breakdown of blood clots, this compound promotes blood clotting and reduces bleeding. This compound also has anti-inflammatory properties and can modulate the immune response.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It can increase the levels of fibrinogen, a protein that is involved in blood clotting. This compound can also reduce the levels of plasminogen, the precursor of plasmin. This compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This compound can also modulate the immune response by inhibiting the activation of T cells and reducing the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-hydroxyethyl)-N-methylacetamide has several advantages for lab experiments. It is readily available, easy to synthesize, and has a well-established mechanism of action. This compound is also relatively inexpensive compared to other antifibrinolytic agents. However, this compound has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with. This compound can also interfere with some laboratory assays, such as the clotting time test.

Future Directions

There are several future directions for research on 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-hydroxyethyl)-N-methylacetamide. One area of research is the development of new formulations of this compound that can improve its solubility and bioavailability. Another area of research is the investigation of this compound's potential use in the treatment of cancer, Alzheimer's disease, and sickle cell anemia. This compound has also been investigated for its potential use in the prevention of blood loss during childbirth. Further research is needed to fully understand the potential of this compound in these areas.
Conclusion
This compound is a synthetic compound that has been widely used in scientific research. It is a potent antifibrinolytic agent that has several biochemical and physiological effects. This compound has been investigated for its potential use in the treatment of several diseases and has several advantages and limitations for lab experiments. Further research is needed to fully understand the potential of this compound in these areas.

Synthesis Methods

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-hydroxyethyl)-N-methylacetamide can be synthesized by reacting N-methylglycine ethyl ester with 2-ethoxybenzylamine, followed by acylation with N-(2-hydroxyethyl) acetamide. The final product is obtained after purification by chromatography. The synthesis method of this compound has been well-established and can be easily reproduced.

Scientific Research Applications

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-hydroxyethyl)-N-methylacetamide has been extensively used in scientific research, particularly in the field of hematology. It is commonly used as an antifibrinolytic agent to prevent excessive bleeding during surgeries, trauma, and other medical conditions. This compound has also been investigated for its potential use in the treatment of several diseases, including cancer, Alzheimer's disease, and sickle cell anemia.

Properties

IUPAC Name

2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-(2-hydroxyethyl)-N-methylacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H27N3O4/c1-3-25-16-7-5-4-6-14(16)13-21-9-8-19-18(24)15(21)12-17(23)20(2)10-11-22/h4-7,15,22H,3,8-13H2,1-2H3,(H,19,24)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LJXOOJZQHNLGBG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1CN2CCNC(=O)C2CC(=O)N(C)CCO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H27N3O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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